Cas no 1427084-28-3 (2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid
• CAS No: 1427084-28-3
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4949226
• Update Time: 2025-11-01

2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Nc1cc(c(F)cc1C(O)=O)C(F)(F)F
• 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5F4NO2/c9-5-1-3(7(14)15)6(13)2-4(5)8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： JFONJELRRZSUSO-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=C(C=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 223.026
• Monoisotopic Mass: 223.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid

Introduction to 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid (CAS No. 1427084-28-3)

2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid (CAS No. 1427084-28-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a fluorine atom in the aromatic ring imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid consists of a benzene ring substituted with an amino group at the 2-position, a fluorine atom at the 5-position, and a trifluoromethyl group at the 4-position. These functional groups contribute to the compound's high reactivity and stability, which are crucial for its utility in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can enhance the lipophilicity and metabolic stability of drug candidates. This makes 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid an attractive starting material for the synthesis of potential drugs targeting various diseases.

Research studies have shown that compounds derived from 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid exhibit promising activities against a range of biological targets. For instance, derivatives of this compound have been investigated for their antiviral, antibacterial, and anticancer properties. One notable study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid demonstrated potent antiviral activity against influenza A virus, highlighting its potential as a lead compound for antiviral drug development.

In addition to its antiviral properties, 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid has also shown promise in cancer research. A study published in Cancer Research found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, making it a potential candidate for further preclinical and clinical evaluation.

The synthetic accessibility of 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 4-trifluoromethylbenzoyl chloride with 5-fluoroaniline followed by hydrolysis to obtain the desired product. These synthetic methods are scalable and can be adapted to produce large quantities of high-purity material for further studies.

The physicochemical properties of 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid, such as its solubility, melting point, and pKa values, have been extensively characterized. These properties are essential for optimizing formulation strategies and ensuring the stability and bioavailability of drug candidates derived from this compound. For example, its moderate solubility in water and organic solvents makes it suitable for use in both aqueous and non-aqueous formulations.

In conclusion, 2-Amino-5-fluoro-4-(trifluoromethyl)benzoic acid (CAS No. 1427084-28-3) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore new derivatives and analogs derived from this compound, further expanding its utility in drug discovery and development.